2-methyl-N-[(oxolan-2-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide

• IUPAC Name: 2-methyl-N-(oxolan-2-ylmethyl)imidazo[1,2-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C13H16N4O2/c1-9-8-17-12(15-9)5-4-11(16-17)13(18)14-7-10-3-2-6-19-10/h4-5,8,10H,2-3,6-7H2,1H3,(H,14,18)
• InChI Key: NHIDFBWHPYCTLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=N1)C=CC(=N2)C(=O)NCC3CCCO3
• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol
• CAS No.: 2640969-64-6

Description

2-methyl-N-[(oxolan-2-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide (CAS 2640969-64-6) is a high-purity synthetic compound of significant interest in medicinal chemistry and drug discovery research. It belongs to the imidazo[1,2-b]pyridazine chemical class, which is recognized as a privileged scaffold in the design of biologically active molecules . Compounds based on this core structure have demonstrated a wide range of potential therapeutic applications and are frequently investigated for their activity in central nervous system disorders, metabolic diseases, and oncology research . The molecular structure of this particular compound, with a molecular formula of C13H16N4O2 and a molecular weight of 260.29 g/mol, incorporates a 2-methylimidazo[1,2-b]pyridazine core linked via a carboxamide group to an (oxolan-2-yl)methyl substituent (a tetrahydrofuran-derived side chain) . This specific architecture is designed to modulate the compound's physicochemical properties, such as its lipophilicity and hydrogen-bonding potential, which can influence its bioavailability and interaction with biological targets. The imidazo[1,2-b]pyridazine scaffold is a key structural component in several patented therapeutic agents, including potent and selective inhibitors of enzymes like phosphodiesterase 10 (PDE10) . Research into similar analogs has shown that small structural modifications can profoundly impact target binding affinity, selectivity, and metabolic stability, making this compound a valuable tool for establishing structure-activity relationships (SAR) . This product is intended for research purposes only and is not for diagnostic or therapeutic use. Researchers can leverage this compound as a key intermediate or building block for synthesizing novel derivatives, as a reference standard in analytical studies, or as a starting point for probing novel biological mechanisms.

Preparation Methods

Cyclocondensation of 3-Aminopyridazine Derivatives

The reaction of 3-aminopyridazine with α-haloketones or α-halonitriles in the presence of a base is a widely reported method. For example, 3-aminopyridazine reacts with bromoacetonitrile under basic conditions (e.g., sodium bicarbonate) at 120°C for 6 hours to yield imidazo[1,2-b]pyridazine-3-carbonitrile. This method achieves yields of 58–86% depending on solvent systems (e.g., methanol or DMF) and stoichiometric ratios.

Key Reaction Conditions:

Reagents	Solvent	Temperature	Time	Yield
3-Aminopyridazine, BrCN	Methanol/DMF	45–170°C	3–19h	58–86%

Oxidative Coupling Strategies

Copper-catalyzed aerobic oxidative coupling offers an alternative route. For instance, 2-aminopyridines react with α,β-unsaturated ketones in the presence of Cu(OAc)₂ to form imidazo[1,2-a]pyridines. While this method is less directly applicable to pyridazines, analogous protocols using 2-aminopyridazine and propargylic fluorides have yielded fluorinated imidazo[1,2-b]pyridazines.

Formation of the 6-Carboxamide Moiety

The carboxamide group at position 6 is typically installed via hydrolysis of a nitrile or ester intermediate, followed by coupling with (oxolan-2-yl)methylamine:

Nitrile Hydrolysis

Imidazo[1,2-b]pyridazine-3-carbonitrile undergoes acidic hydrolysis (e.g., H₂SO₄, 80°C) to yield the carboxylic acid, which is then converted to the acyl chloride using SOCl₂. Subsequent reaction with (oxolan-2-yl)methylamine in the presence of a base (e.g., Et₃N) affords the carboxamide.

Ester-to-Amide Conversion

Methyl esters (e.g., methyl imidazo[1,2-b]pyridazine-6-carboxylate ) are hydrolyzed to carboxylic acids using NaOH/MeOH, followed by activation with coupling agents like HATU and reaction with (oxolan-2-yl)methylamine. This method achieves higher purity (98–99% by HPLC).

Comparative Analysis of Carboxamide Routes:

Method	Intermediate	Coupling Agent	Yield	Purity
Nitrile hydrolysis	Carboxylic acid	SOCl₂/Et₃N	60–75%	95–98%
Ester hydrolysis	Acyl chloride	HATU	70–86%	98–99%

Optimization and Industrial-Scale Production

Solvent and Catalyst Optimization

DMF enhances reaction rates in cyclocondensation, while Cu(OAc)₂ improves yields in oxidative coupling. Industrial protocols favor continuous flow reactors for scalability, reducing reaction times by 30–50% compared to batch processes.

Green Chemistry Considerations

Replacing DMF with 2-MeTHF or cyclopentyl methyl ether (CPME) reduces environmental impact. Sodium bicarbonate, a mild base, minimizes corrosion risks .

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-[(oxolan-2-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions can be used to modify the imidazo[1,2-b]pyridazine core or the substituents attached to it.

Substitution: Nucleophilic or electrophilic substitution reactions can be employed to replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions, often in the presence of a base or catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce deoxygenated or hydrogenated products.

Scientific Research Applications

2-methyl-N-[(oxolan-2-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in studies of reaction mechanisms and catalysis.

Biology: The compound’s biological activity makes it a candidate for drug discovery and development, particularly in the areas of antimicrobial and anticancer research.

Medicine: Its potential therapeutic properties are being explored for the treatment of various diseases, including infections and cancer.

Industry: The compound can be used in the development of new materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 2-methyl-N-[(oxolan-2-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, potentially inhibiting their activity or modulating their function. This interaction can trigger a cascade of biochemical events that lead to the desired therapeutic effect.

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The imidazo[1,2-b]pyridazine scaffold is widely explored in medicinal chemistry. Key analogues include:

LY2784544 (3-(4-Chloro-2-fluorobenzyl)-2-methyl-N-(5-methyl-1H-pyrazol-3-yl)-8-(morpholinomethyl)imidazo[1,2-b]pyridazin-6-amine)

• Core Modifications : Retains the 2-methylimidazo[1,2-b]pyridazine core but substitutes the carboxamide with an amine group linked to a pyrazole ring.
• Key Substituents: 4-Chloro-2-fluorobenzyl group at position 3. Morpholinomethyl group at position 6.
• Pharmacology: A kinase inhibitor (e.g., JAK2) with moderate solubility (2 mg/mL in DMSO) and molecular weight 469.94 g/mol.

6-Chloro-N'-[(2-chlorophenyl)methylene]imidazo[1,2-a]pyridine-2-carbohydrazide

• Core Modifications : Features an imidazo[1,2-a]pyridine core (vs. pyridazine) with a carbohydrazide substituent.
• Key Substituents :
  • Chlorophenyl group at position 5.
  • Hydrazide-linked chlorophenylmethylene moiety.
• Properties : Higher lipophilicity due to chlorinated aromatic rings, likely reducing solubility but improving blood-brain barrier penetration. Molecular weight: ~350 g/mol .

2-Cyclopropyl-N-(3,4-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

• Core Modifications : Shares the 6-carboxamide group but substitutes the oxolane with a cyclopropyl and dimethylphenyl group.
• Key Substituents :
  • Cyclopropyl at position 2.
  • 3,4-Dimethylphenyl on the carboxamide.
• Properties : Molecular weight 306.4 g/mol. The cyclopropyl group enhances metabolic stability, while the dimethylphenyl moiety may improve hydrophobic interactions in target binding .

Methyl 6-Chloroimidazo[1,2-b]pyridazine-2-carboxylate

• Core Modifications : Simpler ester derivative lacking the carboxamide and oxolane groups.
• Key Substituents :
  • Methyl ester at position 2.
  • Chlorine at position 6.
• Properties: Molecular weight ~197 g/mol. Lower solubility compared to carboxamide derivatives .

Pharmacological and Physicochemical Comparisons

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Solubility	logP (Predicted)	Biological Activity
Target Compound	Imidazo[1,2-b]pyridazine	2-Methyl, 6-carboxamide (oxolan-2-ylmethyl)	~305 (estimated)	Moderate (DMSO)	~2.0	Unknown (structural analog data)
LY2784544	Imidazo[1,2-b]pyridazine	3-(4-Chloro-2-fluorobenzyl), 8-morpholinomethyl, 6-amine (pyrazole)	469.94	2 mg/mL (DMSO)	~3.5	JAK2 kinase inhibitor
2-Cyclopropyl-N-(3,4-dimethylphenyl)	Imidazo[1,2-b]pyridazine	2-Cyclopropyl, 6-carboxamide (3,4-dimethylphenyl)	306.4	Not reported	~3.2	Unknown (structural studies)
Methyl 6-Chloroimidazo[1,2-b]pyridazine-2-carboxylate	Imidazo[1,2-b]pyridazine	6-Chloro, 2-methyl ester	~197	Low (aqueous)	~1.8	Synthetic intermediate

Key Differentiators of the Target Compound

Oxolane Substituent : The oxolan-2-ylmethyl group on the carboxamide introduces a polar, oxygen-rich heterocycle, likely improving aqueous solubility compared to LY2784544’s morpholine and chlorofluorobenzyl groups. This may reduce logP, favoring oral bioavailability .

Carboxamide vs.

Metabolic Stability : The absence of metabolically labile groups (e.g., ester in methyl 6-chloroimidazo[1,2-b]pyridazine-2-carboxylate) suggests slower hepatic clearance than simpler derivatives .

Q & A

Q. What are the established synthetic routes for 2-methyl-N-[(oxolan-2-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide?

The synthesis involves multi-step reactions, typically starting with the formation of the imidazo[1,2-b]pyridazine core. A common approach includes:

Core Formation : Condensation of substituted pyridazine precursors with α-halocarbonyl reagents (e.g., 1,3-dichloroacetone) in solvents like 1,2-dimethoxyethane under reflux .

Functionalization : Introduction of the oxolane (tetrahydrofuran) substituent via nucleophilic substitution or coupling reactions. For example, the carboxamide group at position 6 can be modified using coupling agents like HATU or EDC in DMF .

Optimization : Reaction conditions (temperature, solvent polarity) are critical for yield and purity. Dichloromethane and DMF are commonly used for solubility and reactivity .

Q. What analytical techniques are recommended for structural characterization and purity assessment?

• NMR Spectroscopy : ¹H and ¹³C NMR (250–400 MHz) in CDCl₃ or DMSO-d₆ to confirm substituent positions and stereochemistry .
• LC/MS and HRMS : To verify molecular weight and purity (>95%) using reverse-phase chromatography (C18 columns) and electrospray ionization .
• Elemental Analysis : Validates empirical formula and detects trace impurities .

Advanced Research Questions

Q. How do structural modifications (e.g., oxolane substitution) influence kinase inhibition and selectivity?

The oxolane (tetrahydrofuran) group at the N-alkyl position may enhance:

• Binding Affinity : Polar interactions with kinase hinge regions (e.g., hydrophobic pockets or hydrogen-bond networks) .
• Solubility : The oxygen atom in oxolane improves aqueous solubility compared to purely hydrophobic substituents, as seen in fluorophenyl analogs .
• Selectivity : Substituent size and stereochemistry can reduce off-target effects. For example, cyclopropyl groups in similar compounds improve selectivity for VEGFR2 over other kinases .

Q. What methodologies resolve contradictions in reported biological activities (e.g., solubility vs. potency)?

• Orthogonal Assays : Use cell-free kinase assays (e.g., ADP-Glo™) to isolate target engagement from solubility artifacts .
• Solubility Enhancement : Co-solvents (e.g., PEG-400) or nanoparticle formulations can mitigate poor solubility, as demonstrated for nitroimidazo-pyridazine derivatives .
• Metabolic Stability Testing : Liver microsome assays identify oxidative degradation pathways, which are common in imidazo[1,2-b]pyridazines .

Q. How can in silico modeling predict target interactions and guide SAR studies?

• Molecular Docking : Tools like AutoDock Vina or Schrödinger Glide model binding to kinase domains (e.g., PDB: 4ASD for VEGFR2). The oxolane group’s conformation may stabilize interactions with hinge-region residues (e.g., Cys919) .
• QSAR Models : Machine learning algorithms correlate substituent descriptors (e.g., logP, polar surface area) with activity data from analogs .

Q. What experimental strategies validate in vivo efficacy while addressing pharmacokinetic limitations?

• Formulation Optimization : Liposomal encapsulation or PEGylation improves bioavailability, as seen with imidazo[1,2-a]pyridine derivatives .
• Toxicology Profiling : Assess hepatotoxicity (HepG2 assays) and cardiotoxicity (hERG channel inhibition) early in development .
• PD/PK Studies : Use radiolabeled analogs (e.g., ¹⁴C-tagged) to track tissue distribution and half-life in rodent models .

Q. How can researchers address conflicting data on mechanism of action across similar compounds?

• Target Deconvolution : Chemoproteomics (e.g., kinome-wide profiling with immobilized inhibitors) identifies off-target interactions .
• Pathway Analysis : RNA sequencing or phosphoproteomics in treated cells (e.g., cancer lines) clarifies downstream signaling effects .

Methodological Challenges

Q. What are the key challenges in optimizing synthetic yield and scalability?

• Byproduct Formation : Nitration or sulfonation side reactions require strict temperature control (-10°C to 25°C) .
• Scale-Up : Transition from batch to flow chemistry improves reproducibility for imidazo[1,2-b]pyridazine cores .

Q. How to design robust structure-activity relationship (SAR) studies for this compound class?

• Fragment-Based Screening : Test truncated analogs (e.g., oxolane-free intermediates) to isolate pharmacophore contributions .
• Parallel Synthesis : Use combinatorial libraries to explore substitutions at positions 2 (methyl) and 6 (carboxamide) .

Note : Data and strategies are inferred from structurally related imidazo[1,2-b]pyridazine derivatives due to limited direct literature on the queried compound. Experimental validation is recommended.